Cas no 1104202-34-7 (6-Cyclopropylpiperidine-2,4-dione)

• Product Name: 6-Cyclopropylpiperidine-2,4-dione
• CAS No: 1104202-34-7
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 5713693
• PubChem ID: 25193617
• Update Time: 2025-06-11

6-Cyclopropylpiperidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• EN300-764574
• 1104202-34-7
• 6-cyclopropylpiperidine-2,4-dione
• 2,4-Piperidinedione, 6-cyclopropyl-
• 6-Cyclopropylpiperidine-2,4-dione

• Inchi： 1S/C8H11NO2/c10-6-3-7(5-1-2-5)9-8(11)4-6/h5,7H,1-4H2,(H,9,11)
• InChI Key： HPXPQPMVNBLZPF-UHFFFAOYSA-N
• SMILES： O=C1CC(NC(C1)C1CC1)=O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 379.3±35.0 °C(Predicted)
• pka: 11.94±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinediones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones Piperidinediones

Additional information on 6-Cyclopropylpiperidine-2,4-dione

Exploring the Properties and Applications of 6-Cyclopropylpiperidine-2,4-dione (CAS No. 1104202-34-7) in Modern Chemistry

6-Cyclopropylpiperidine-2,4-dione (CAS No. 1104202-34-7) is a specialized cyclic diketone compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique cyclopropyl substitution and piperidine-2,4-dione backbone make it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in designing enzyme inhibitors and small-molecule therapeutics, aligning with the growing demand for precision medicine and targeted drug delivery systems.

The structural motif of 6-Cyclopropylpiperidine-2,4-dione offers exceptional stereoelectronic properties, enabling interactions with biological targets such as proteases and kinases. Researchers are particularly interested in its role as a scaffold for heterocyclic compounds, a topic frequently searched in AI-driven drug discovery platforms. Its low molecular weight and high solubility further enhance its utility in high-throughput screening (HTS) assays, addressing the need for faster lead optimization in drug development pipelines.

Beyond pharmaceuticals, CAS 1104202-34-7 has applications in material science, where its rigid cyclic structure contributes to the development of advanced polymers with tailored thermal stability. This aligns with trends in sustainable chemistry, as industries seek eco-friendly additives to replace traditional petrochemical derivatives. The compound’s biodegradability potential is another hotspot, resonating with searches for green chemistry solutions.

Analytical techniques like NMR spectroscopy and HPLC-MS are critical for characterizing 6-Cyclopropylpiperidine-2,4-dione, ensuring purity for GMP-compliant synthesis. FAQs in academic forums often inquire about its stability under acidic conditions or compatibility with coupling reagents, reflecting practical challenges in synthetic workflows. Optimized protocols for its large-scale production are also a recurring theme in process chemistry discussions.

In summary, 6-Cyclopropylpiperidine-2,4-dione exemplifies the convergence of medicinal chemistry and industrial innovation. Its multifaceted applications—from drug design to smart materials—position it as a compound of enduring relevance. As computational modeling and automated synthesis advance, this molecule’s role in next-generation R&D is poised to expand further.